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Compound of Interest

Compound Name: N-Isopropylbenzylamine

Cat. No.: B094796 Get Quote

An In-depth Technical Guide on the Solubility of N-Isopropylbenzylamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-
Isopropylbenzylamine in various organic solvents. Understanding the solubility of this

secondary amine is crucial for its application in chemical synthesis, pharmaceutical

development, and various research contexts. This document consolidates available qualitative

and quantitative solubility data, offers detailed experimental protocols for solubility

determination, and presents visual workflows to elucidate key processes.

Physicochemical Properties of N-
Isopropylbenzylamine
A summary of the key physicochemical properties of N-Isopropylbenzylamine is presented in

Table 1. These properties are fundamental to understanding its behavior in different solvent

systems.
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Property Value

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol

Appearance Colorless to pale yellow liquid[1]

Density 0.892 g/mL at 25 °C

Boiling Point 200 °C

CAS Number 102-97-6

Solubility Profile of N-Isopropylbenzylamine
The solubility of N-Isopropylbenzylamine is dictated by its molecular structure, which includes

a non-polar benzyl group and a moderately polar secondary amine group with an isopropyl

substituent. This structure results in good solubility in a range of organic solvents.

Qualitative Solubility
General observations indicate that N-Isopropylbenzylamine is soluble in many common

organic solvents. Table 2 summarizes the available qualitative solubility information.

Solvent Qualitative Solubility

Acetone Soluble[1]

Methanol Soluble[1]

Chloroform Slightly Soluble

Ethyl Acetate Slightly Soluble

Quantitative Solubility of N-Isopropylbenzylamine
Hydrochloride
While quantitative data for the free base is not readily available in the literature, solubility data

for N-Isopropylbenzylamine hydrochloride has been reported and is presented in Table 3.
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This provides a valuable quantitative insight into the compound's behavior in polar organic

solvents.

Solvent Solubility (mg/mL)

DMF 15

DMSO 30

Ethanol 30

PBS (pH 7.2) 10

Estimated Solubility Based on Structural Analogs
To further inform solvent selection, the solubility of structurally similar compounds, benzylamine

and dibenzylamine, can be considered. This data, presented in Table 4, allows for an

estimation of the solubility profile of N-Isopropylbenzylamine, although experimental

verification is always recommended.

Solvent Benzylamine Dibenzylamine

Water Miscible Insoluble

Ethanol Miscible Soluble

Diethyl Ether Miscible Soluble

Acetone Very Soluble -

Benzene Soluble Soluble

Chloroform Slightly Soluble -

Experimental Protocols for Solubility Determination
Accurate determination of solubility requires standardized experimental procedures. The

isothermal shake-flask method is a widely accepted technique for generating reliable solubility

data for liquid solutes in organic solvents.
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Isothermal Shake-Flask Method
Objective: To determine the equilibrium solubility of N-Isopropylbenzylamine in a specific

organic solvent at a controlled temperature.

Materials:

N-Isopropylbenzylamine (high purity)

Selected organic solvent (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatic shaker or water bath

Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

Calibrated positive displacement pipettes

Syringe filters (e.g., 0.45 µm, compatible with the solvent)

Volumetric flasks

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

Preparation of Supersaturated Solutions: In a series of vials, add an excess amount of N-
Isopropylbenzylamine to a known volume or mass of the selected organic solvent. The

excess solute is crucial to ensure that equilibrium is reached from a state of supersaturation.

Equilibration: Securely seal the vials and place them in a thermostatic shaker or water bath

set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a sufficient period to

ensure equilibrium is reached (typically 24-72 hours). The agitation should be vigorous

enough to ensure good mixing but not so vigorous as to cause emulsification.

Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the

same temperature for a minimum of 24 hours to allow for the complete separation of the
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undissolved solute from the saturated solution.

Sampling: Carefully withdraw an aliquot of the clear, saturated supernatant using a pre-

warmed (to the experimental temperature) syringe. Immediately filter the aliquot through a

syringe filter into a pre-weighed volumetric flask. This step must be performed quickly to

avoid temperature fluctuations that could affect solubility.

Quantification:

Gravimetric Analysis: Determine the mass of the collected filtrate. Carefully evaporate the

solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the

boiling point of N-Isopropylbenzylamine. The mass of the remaining solute is then

determined.

Instrumental Analysis: Alternatively, dilute the filtered aliquot to a known volume with the

solvent. Determine the concentration of N-Isopropylbenzylamine in the diluted sample

using a validated analytical method such as High-Performance Liquid Chromatography

(HPLC) with UV detection or Gas Chromatography (GC) with Flame Ionization Detection

(FID). A calibration curve prepared with known concentrations of N-
Isopropylbenzylamine in the same solvent is required for accurate quantification.

Calculation of Solubility: Express the solubility in the desired units, such as g/100 mL, g/kg of

solvent, or mole fraction.

Visualizing Experimental and Logical Workflows
Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental

and conceptual frameworks for determining and understanding solubility.
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Caption: Experimental workflow for the determination of N-Isopropylbenzylamine solubility.
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N-Isopropylbenzylamine Organic Solvents
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Caption: The "like dissolves like" principle applied to N-Isopropylbenzylamine solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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